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Compound of Interest

Compound Name: 2-Bromo-6-chlorotoluene

Cat. No.: B1265782

This guide provides immediate and essential safety protocols and logistical information for
handling 2-Bromo-6-chlorotoluene in a laboratory setting. The following procedures are
designed to minimize risk and ensure the safety of researchers, scientists, and drug
development professionals.

Chemical Identifier:

Compound Name 2-Bromo-6-chlorotoluene
Molecular Formula C7HeBrCl

CAS Number 62356-27-8

Molecular Weight 205.48 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-6-chlorotoluene is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled, and causes skin and serious eye irritation.[1][2] Appropriate
personal protective equipment is mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.

To prevent skin contact and
absorption. Gloves must be
inspected prior to use and

disposed of properly after.[3]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and airborne particles that can

cause severe eye damage.[4]

Skin and Body Protection

A laboratory coat worn over
long-sleeved clothing and
closed-toe shoes. For larger
quantities or procedures with a
high splash potential, a
chemical-resistant apron is

advised.

To minimize skin exposure.[4]

Respiratory Protection

All' handling should be
conducted in a certified
chemical fume hood.[4] If a
fume hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

To prevent inhalation of vapors
or aerosols.[3][4] For nuisance
exposures, a type P95 (US) or
type P1 (EU EN 143) particle
respirator may be used. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 2-Bromo-6-

chlorotoluene.

1. Preparation:

o Ensure a safety shower and eyewash station are readily accessible and in good working

order.[4]
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 Verify the proper functioning of the chemical fume hood.

o Assemble all necessary laboratory equipment and reagents within the fume hood to
minimize movement of hazardous materials.

e Inspect all PPE for integrity before use.
2. Handling:
o Always wear the prescribed PPE as detailed in Table 1.

e Conduct all weighing and transferring operations within the chemical fume hood to control
vapor and aerosol exposure.

» Avoid direct contact with the chemical. Use appropriate tools for transfers.
o Keep containers of 2-Bromo-6-chlorotoluene tightly closed when not in use.[4]
3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
including under the eyelids, and seek immediate medical attention.[3]

o Skin Contact: Wash the affected area immediately and thoroughly with soap and plenty of
water. Remove contaminated clothing and seek medical attention.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult or ceases, provide artificial
respiration and seek immediate medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention. Never give anything by mouth to an unconscious person.[3]

Disposal Plan

Proper disposal of 2-Bromo-6-chlorotoluene and associated contaminated materials is critical
to prevent environmental contamination and adhere to regulatory requirements.

Table 2: Disposal Guidelines
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Waste Type Disposal Procedure

Collect in a designated, labeled, and sealed

container for hazardous chemical waste. Offer
Excess 2-Bromo-6-chlorotoluene ]

surplus and non-recyclable solutions to a

licensed disposal company.[3]

Dispose of contaminated gloves, paper towels,
Contaminated Materials (PPE, etc.) and other disposable materials in a sealed,

labeled hazardous waste container.[3]

Rinse empty containers thoroughly with an

appropriate solvent. The rinsate should be
Empty Containers collected and treated as hazardous waste.

Dispose of the cleaned container in accordance

with institutional and local regulations.

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed
Spills container for hazardous waste disposal. Ensure

adequate ventilation and wear appropriate PPE

during cleanup.[5]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 2-Bromo-6-chlorotoluene
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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